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Compound of Interest

Compound Name: PROTAC PIN1 degrader-1

Cat. No.: B15609062

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety protocols and logistical information for the
handling and disposal of PROTAC PIN1 degrader-1. It is designed to be a preferred resource
for laboratory safety, offering procedural guidance to ensure the safe and effective use of this
potent research compound.

Chemical and Safety Data

While a specific Safety Data Sheet (SDS) for PROTAC PIN1 degrader-1 is not publicly
available, the following table summarizes its known chemical properties and key biological
activity metrics. General safety precautions are derived from information on similar PROTAC
compounds.
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Parameter

Value

Reference

Chemical Name

PROTAC PIN1 degrader-1

[1]2]

Molecular Formula C51H52N1007 [3]
Molecular Weight 917.02 g/mol [2]
CAS Number 3038591-59-9 [3]
Appearance Solid powder General knowledge
Solubility Soluble in DMSO General knowledge

DC50 (Degradation

Concentration 50)

1.8 nM (in MDA-MB-468 cells)

[1]

GI50 (Growth Inhibition 50)

>30 uM (in MDA-MB-468 cells)

[1]

Storage Conditions (Powder)

-20°C for up to 3 years

[2]

Storage Conditions (in

Solvent)

-80°C for up to 1 year

[2]

Personal Protective Equipment (PPE) and Handling

Due to the potent nature of PROTAC molecules, strict adherence to safety protocols is

mandatory to minimize exposure risk.

Engineering Controls:

o Always handle PROTAC PIN1 degrader-1 in a certified chemical fume hood.

e Ensure a safety shower and eyewash station are readily accessible.[4]

Personal Protective Equipment:

¢ Gloves: Chemical-resistant gloves (e.g., nitrile) are required. Change gloves immediately if

contaminated.

o Eye Protection: Wear safety glasses with side shields or chemical safety goggles.
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o Lab Coat: A fully buttoned lab coat must be worn at all times.

o Respiratory Protection: If there is a risk of generating dust or aerosols, a NIOSH-approved
respirator may be necessary.

Hygiene Practices:

e Do not eat, drink, or smoke in the laboratory.

e Wash hands thoroughly after handling the compound, even if gloves were worn.[4]
Spill and Disposal Plan

Spill Management:

o Evacuate: Alert others in the area and evacuate if the spill is large or in a poorly ventilated
space.

o Contain: For liquid spills, use an absorbent material like vermiculite or sand to contain the
spill. For solid spills, carefully sweep or scoop the material to avoid creating dust.

o Clean: Decontaminate the spill area with a suitable solvent (e.g., 70% ethanol) and then
wash the area thoroughly.

o Collect: All cleanup materials must be collected in a sealed, labeled container for hazardous
waste.

Disposal Plan: All materials that have come into contact with PROTAC PIN1 degrader-1 must
be treated as hazardous chemical waste. This includes:

Unused or expired compound.

Contaminated labware (e.g., pipette tips, vials, tubes).

Contaminated consumables (e.g., absorbent paper, wipes).

Contaminated PPE (e.g., gloves).
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Waste Collection:

¢ Solid Waste: Collect in a designated, leak-proof hazardous waste container lined with a
heavy-duty plastic bag. The container must be clearly labeled as "Hazardous Waste" and
include the full chemical name.

e Liquid Waste: Collect in a separate, sealed, and shatter-resistant container. Do not mix with
other solvent waste streams unless explicitly permitted by your institution's Environmental
Health and Safety (EHS) office.

All waste must be disposed of through an approved hazardous waste disposal program,
following all local, state, and federal regulations.

PIN1 Signaling Pathway in Cancer

The following diagram illustrates the central role of PIN1 in various oncogenic signaling
pathways. PIN1 is a peptidyl-prolyl isomerase that regulates the function of numerous proteins
involved in cell cycle progression, proliferation, and survival.[5][6][7][8][9] By targeting PIN1 for
degradation, PROTAC PIN1 degrader-1 can disrupt these cancer-promoting pathways.
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PIN1 Oncogenic Signaling Pathway
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PROTAC PIN1 Degrader-1 Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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